498-15-7(3,7,7-trimethylbicyclo[4.1.0]hept-3-ene),D78494

3,7,7-trimethylbicyclo[4.1.0]hept-3-ene Properties

Names and Identifiers

- (1S)-(+)-3-Carene
- 1-chloro-3-(trifluoromethyl)benzene
- m-chloro-alpha,alpha,alpha-trifluorotoluene
- 3-chlorobenzotrifluoride
- 3-Trifluoromethyl-chlorobenzene
- m-trifluoromethylphenyl chloride
- (+)-3-Carene
- (+)-3-δ-Carene
- (+)-3-Carene,(1S)-3,7,7-Trimethylbicyclo[4.1.0]hept-3-ene
- 3-Chlorotrifluoromethylbenzene
- Einecs 207-856-6
- (1S)-3,7,7-Trimethylbicyclo[4.1.0]hept-3-ene
- (1S)-(+)-car-3-ene
- (1S)-3,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-3-ENE
- (+)-3-CARENE, TERPENE STANDARD
- Bicyclo4.1.0hept-3-ene, 3,7,7-trimethyl-, (1S,6R)-
- (+)-3-Carene, (1S)-3,7,7-Trimethylbicyclo[4.1.0]hept-3-ene
- (1S,6R)-3-Carene
- 3,7,7-trimethylbicyclo[4.1.0]hept-3-ene
- (1S)-3,7,7-Trimethylbicyclo(4.1.0)hept-3-ene
- (+)-D-3-Carene
- (+)-alpha-carene
- UNII-XBL40A7IA6
- (1S,6R)-(+)-3-carene
- (+)-delta3-Carene
- Isodiprene
- Bicyclo[4.1.0]hept-3-ene, 3,7,7-trimethyl-, (1S,6R)-
- A827862
- Bicyclo(4.1.0)hept-3-ene, 3,7,7-trimethyl-, (1S,6R)-
- (+)-3-Carene, analytical standard
- D78494
- CHEBI:7
- J-511415
- AKOS024462648
- (+)-Delta(3)-carene
- (1R,6S)-4,7,7-trimethylbicyclo[4.1.0]hept-3-ene
- HY-126027
- (+)-3-delta-Carene, primary pharmaceutical reference standard
- MFCD00066417
- 4,7,7-Trimethyl-3-norcarene
- LMPR0102120021
- 3,7,7-trimethyl bicyclohept-3-ene
- Bicyclo(4.1.0)hept-3-ene, 3,7,7-trimethyl-, (1S)-
- AS-67519
- EN300-198858
- 498-15-7
- CS-0090277
- (S)-(+)-3-Carene
- .delta. 3-carene
- 1alpha,6alpha-car-3-ene
- 3-Carene, (+)-
- 3-Carene, (1S,6R)-(+)-
- 3-.delta.-Carene
- (+)-.delta.3-Carene
- .DELTA.-caR-3-ene
- (+)-3-Carene 1000 microg/mL in Isopropanol
- Bicyclo[4.1.0]hept-3-ene, 3,7,7-trimethyl-
- (+)-car-3-ene
- XBL40A7IA6
- (1S,6R)-3,7,7-trimethylbicyclo[4.1.0]hept-3-ene
- DTXSID60858827
- (1S)-(+)-3-Carene, 99%
- NS00116192
- BQOFWKZOCNGFEC-BDAKNGLRSA-N
- .delta.-3-Carene
- Q15222640
- 1352058-87-7
- +Expand
- MDL： MFCD00066417
- InChIKey： BQOFWKZOCNGFEC-BDAKNGLRSA-N
- Inchi： 1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4,8-9H,5-6H2,1-3H3/t8?,9-/m0/s1
- SMILES： CC1=CC[C@]2(C(C)(C)[C@@]2([H])C1)[H]

Computed Properties

Exact Mass: 136.12500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 136.125
Heavy Atom Count: 10
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.99870
PSA: 0.00000
Merck: 1836
Refractive Index: n20/D 1.473
Boiling Point: 170-172 °C(lit.)
Melting Point: 25°C (estimate)
Vapor Pressure: 1.9±0.1 mmHg at 25°C
Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
FEMA: 3737
Color/Form: 2000 μg/mL in methanol
Specific Rotation: 17 º (neat)
Optical Activity: [α]20/D +17±1°, neat
Density: 0.864 g/mL at 20 °C(lit.)

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Cas no 498-15-7 (3,7,7-trimethylbicyclo[4.1.0]hept-3-ene)

3,7,7-trimethylbicyclo[4.1.0]hept-3-ene Properties

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Computed Properties

Experimental Properties

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